2-[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-(3-butyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C18H18FN3O2S2/c1-2-3-9-22-17(24)16-14(8-10-25-16)21-18(22)26-11-15(23)20-13-6-4-12(19)5-7-13/h4-8,10H,2-3,9,11H2,1H3,(H,20,23)
• InChI Key: CAQBDQAXWCITAN-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C18H18FN3O2S2
• Molecular Weight: 391.5 g/mol

Description

2-[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C18H18FN3O2S2 and its molecular weight is 391.48. The purity is usually 95%.
BenchChem offers high-quality 2-[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Dual Inhibitory Activity

A study by Gangjee et al. (2008) synthesized a series of compounds including classical and nonclassical analogues with structures related to the specified chemical compound, aiming at potential dual thymidylate synthase (TS) and dihydrofolate reductase (DHFR) inhibitors. The classical analogue demonstrated potent inhibitory activities against human TS and DHFR, suggesting a promising approach for cancer therapy due to the critical roles of these enzymes in nucleotide synthesis and cell proliferation (Gangjee, Qiu, Li, & Kisliuk, 2008).

Quantum Chemical Insights and Antiviral Potency

Another study conducted by Mary et al. (2020) explored the antiviral properties of a closely related compound against SARS-CoV-2. Through quantum chemical analysis, NBO analysis, and molecular docking, the study demonstrated the compound's potential as an antiviral agent, particularly highlighting its binding efficiency with the SARS-CoV-2 protein. This suggests the compound's relevance in designing novel antiviral drugs (Mary, Siddique, Pradhan, Jayaprakash, & James, 2020).

Crystal Structure Analysis

Research by Subasri et al. (2017) focused on the crystal structures of derivatives of the compound, providing detailed insights into the molecular geometry and intermolecular interactions. Such studies are crucial for understanding the physicochemical properties and optimizing the biological activities of potential pharmacological agents (Subasri, Kumar, Sinha, Jayaprakash, Viswanathan, & Velmurugan, 2017).

Antitumor Activity

Another avenue of research investigated the antitumor activity of thieno[3,2-d]pyrimidine derivatives. A study by Hafez and El-Gazzar (2017) synthesized new derivatives and evaluated their efficacy against various human cancer cell lines. The study found several compounds displaying potent anticancer activity, comparable to doxorubicin, a commonly used chemotherapeutic agent. This suggests the therapeutic potential of such compounds in cancer treatment (Hafez & El-Gazzar, 2017).